Cas no 1247212-11-8 (3-Furyl-(2-methoxy-5-methylphenyl)methanol)

• Product Name: 3-Furyl-(2-methoxy-5-methylphenyl)methanol
• CAS No: 1247212-11-8
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD07775328
• CID: 5187290
• Update Time: 2026-03-05

3-Furyl-(2-methoxy-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Furyl-(2-methoxy-5-methylphenyl)methanol
• Furan-3-yl(2-methoxy-5-methylphenyl)methanol
• SB61694

• MDL： MFCD07775328
• Inchi： 1S/C13H14O3/c1-9-3-4-12(15-2)11(7-9)13(14)10-5-6-16-8-10/h3-8,13-14H,1-2H3
• InChI Key： MRHKOAZDIHZKHP-UHFFFAOYSA-N
• SMILES： OC(C1=COC=C1)C1C=C(C)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 2.1
• Topological Polar Surface Area: 42.6

Additional information on 3-Furyl-(2-methoxy-5-methylphenyl)methanol

Professional Introduction to Compound with CAS No. 1247212-11-8 and Product Name: 3-Furyl-(2-methoxy-5-methylphenyl)methanol

The compound with the CAS number 1247212-11-8 and the product name 3-Furyl-(2-methoxy-5-methylphenyl)methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The structural motif, featuring a furyl group and a methoxy-substituted aromatic ring, contributes to its distinctive chemical behavior and biological activity.

In the realm of medicinal chemistry, the 3-furyl-(2-methoxy-5-methylphenyl)methanol molecule has been extensively studied for its pharmacological properties. The presence of both furyl and methoxy groups enhances its solubility and bioavailability, making it an attractive candidate for further development. Recent studies have highlighted its role in modulating various biological pathways, particularly those involving inflammation and pain management. The compound's ability to interact with specific enzymes and receptors has been a focal point of research, leading to promising results in preclinical trials.

One of the most compelling aspects of this compound is its structural versatility, which allows for further derivatization and optimization. Researchers have been exploring its potential as a scaffold for designing novel therapeutic agents. The furyl-(2-methoxy-5-methylphenyl)methanol core structure exhibits a high degree of flexibility, enabling chemists to modify various functional groups while retaining its core pharmacophore. This flexibility has led to the synthesis of several analogs that exhibit enhanced potency and selectivity.

The compound's interaction with biological targets has been a subject of intense investigation. Studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of prostaglandins and leukotrienes, which are key mediators of inflammation. By inhibiting their activity, 3-furyl-(2-methoxy-5-methylphenyl)methanol shows promise in alleviating symptoms associated with chronic inflammatory conditions.

Furthermore, the compound has shown potential in pain management research. Its ability to modulate neurotransmitter systems has been explored, particularly those involving serotonin and norepinephrine. These neurotransmitters play a crucial role in pain perception and modulation. By targeting these pathways, 3-furyl-(2-methoxy-5-methylphenyl)methanol may offer a novel approach to treating neuropathic pain and other chronic pain conditions.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict its efficacy and potential side effects. These computational approaches have been instrumental in guiding synthetic modifications aimed at improving its pharmacological profile.

The synthesis of 3-furyl-(2-methoxy-5-methylphenyl)methanol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as furylacetaldehyde derivatives followed by condensation reactions with appropriately substituted aromatic compounds. The methoxy and methyl groups are introduced at strategic positions to ensure optimal biological activity while maintaining structural stability.

In conclusion, the compound with CAS No. 1247212-11-8, known as 3-Furyl-(2-methoxy-5-methylphenyl)methanol, represents a significant contribution to pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting inflammation and pain management. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts.